BENGHE Foundational & Exploratory

Check Availability & Pricing

IDT307: A Technical Guide to its Fluorescence
Properties and Spectrum

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IDT307

Cat. No.: B1663386

For Researchers, Scientists, and Drug Development Professionals

Introduction

IDT307, chemically known as 4-(4-(dimethylamino)phenyl)-1-methylpyridinium iodide and also
referred to as APP+, is a fluorescent organic cation that serves as a valuable tool in
neuroscience and pharmacology.[1][2] Its primary application lies in its function as a fluorescent
substrate for monoamine transporters, including the dopamine transporter (DAT),
norepinephrine transporter (NET), and serotonin transporter (SERT).[1] This property allows for
the real-time monitoring of transporter activity in living cells, making it a powerful probe for
studying neurotransmitter reuptake and for high-throughput screening of potential therapeutic
compounds that target these transporters. This guide provides an in-depth overview of the
known fluorescence properties of IDT307, its spectrum, and the experimental protocols
relevant to its use.

Core Fluorescence Properties

The fluorescence of IDT307 arises from its chemical structure, a styryl pyridinium dye. While
comprehensive photophysical data remains to be fully published, the following table
summarizes the currently available information on its fluorescence properties. It is important to
note that specific values for quantum yield and molar extinction coefficient for IDT307 are not
readily available in the public domain.
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Property

Value

Notes

Chemical Name

4-(4-(dimethylamino)phenyl)-1-
methylpyridinium iodide

Also known as APP+

Molecular Formula

C14H17IN2

Molecular Weight

340.20 g/mol [2]

Excitation Maximum (Aex)

~420 nm (intracellular)[3]

A broader range of 451-495

nm has also been reported.[4]

Emission Maximum (Aem)

~510 nm (intracellular)[3]

A broader range of 496-570

nm has also been reported.[4]

Quantum Yield (®)

Not Reported

The quantum yields of styryl-
pyridinium dyes are generally

low.

Molar Extinction Coefficient (g)

Not Reported

A similar compound, 2-[4-
(Dimethylamino)styryl]-1-
ethylpyridinium iodide, has an
emax of 36,000-41,000
M~tcm~t in methanol, which
may suggest a similar order of
magnitude for IDT307.

Fluorescence Spectrum

The fluorescence spectrum of IDT307 is characterized by a broad absorption (excitation) band

in the blue-violet region of the visible spectrum and a corresponding emission band in the

green-yellow region. The intracellular environment can influence the precise spectral

characteristics. A patent describing its use reports a maximum absorption at 420 nm and a

maximum emission at 510 nm when measured inside cells.[3]

Signaling Pathway and Biological Function

IDT307 is not involved in a traditional signaling pathway but rather acts as a substrate for

neurotransmitter transporters. Its mechanism of action is its uptake into cells via DAT, NET, and
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SERT. This process is dependent on the normal function of these transporters. Therefore, the
accumulation of IDT307 fluorescence inside a cell is a direct measure of transporter activity.
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IDT307 Neurotransmitter Transporter Interaction

Extracellular Space

Cell Membrane
Noreprnephrrne
Transporter (NET)

racellular Spa
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Workflow for Measuring Fluorescence Spectra
Prepare Dilute Solution
of IDT307 in Solvent
Place Solution in
a Quartz Cuvette
(Use a Spectrofluoromete)
Scan Excitation Wavelengths Scan Emission Wavelengths
(Fixed Emission) (Fixed Excitation at Aex_max)
(Record Excitation Spectrum) (Record Emission Spectrum)
Gdentify Aex_max and )\em_maa
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IDT307 Transporter Uptake Assay Workflow
Seed Transporter-Expressing
Cells in a Microplate
Culture Cells to Form Prepare IDT307 Solution
a Monolayer and Test Compounds
Place Microplate and
Compound Plate in FlexStation
Set Kinetic Read Parameters
(Excitation/Emission Wavelengths)
Automated Injection of
IDT307 +/- Inhibitors
Measure Fluorescence Intensity
Over Time (Kinetic Read)

i

Analyze Data:
Calculate Uptake Rates and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663386?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663386?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

1. Rigidify styryl-pyridinium dyes to benzo[h]Jcoumarin-based bright two-photon fluorescent

probes for cellular bioimaging - RSC Advances (RSC Publishing) [pubs.rsc.org]

e 2. 4-(4-(Dimethylamino)phenyl)-1-methylpyridin-1-ium iodide | C14H17IN2 | CID 13227270 -

PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. chem.uci.edu [chem.uci.edu]

e 4. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [IDT307: A Technical Guide to its Fluorescence
Properties and Spectrum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663386#idt307-fluorescence-properties-and-

spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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